Cas no 533870-62-1 (N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide)

• Product Name: N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide
• CAS No: 533870-62-1
• MF: C₂₁H₂₂N₄O₇S
• MW: 474.486983776093
• CID: 6221552
• PubChem ID: 2158981
• Update Time: 2025-11-06

N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide
• N-(5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)-4-(morpholinosulfonyl)benzamide
• N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-morpholin-4-ylsulfonylbenzamide
• 533870-62-1
• N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-(morpholine-4-sulfonyl)benzamide
• AKOS024583662
• F0559-0257
• Oprea1_546629

• Inchi： 1S/C21H22N4O7S/c1-29-16-11-15(12-17(13-16)30-2)20-23-24-21(32-20)22-19(26)14-3-5-18(6-4-14)33(27,28)25-7-9-31-10-8-25/h3-6,11-13H,7-10H2,1-2H3,(H,22,24,26)
• InChI Key： YXEYZLMNCILQNL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NN=C(C3C=C(C=C(C=3)OC)OC)O2)=O)=CC=1)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 474.12092023g/mol
• Monoisotopic Mass: 474.12092023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 142Ų

Additional information on N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide

N-5-(3,5-Dimethoxyphenyl)-1,3,4-Oxadiazol-2-Yl-4-(Morpholine-4-Sulfonyl)Benzamide: A Comprehensive Overview

The compound CAS No. 533870-62-1, known as N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the properties, synthesis methods, and recent advancements in the research of this compound.

The molecular structure of N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-Yl is characterized by a benzamide backbone with a 1,3,4-Oxadiazole ring fused at the 2-position. The presence of a morpholine sulfonyl group at the 4-position introduces additional functionality and enhances its chemical reactivity. This combination of structural elements makes the compound versatile for various applications in drug design and material science.

Recent studies have highlighted the potential of this compound in the field of pharmacology. Researchers have explored its role as a potential therapeutic agent in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The oxadiazole ring is known for its ability to act as a bioisostere of other heterocyclic structures, which can significantly influence the compound's pharmacokinetic properties. Furthermore, the morpholine sulfonyl group contributes to improved solubility and bioavailability.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The key intermediates include the corresponding benzamide derivative and the oxadiazole precursor. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. These methods not only reduce production costs but also minimize the environmental footprint associated with its manufacturing.

The application of computational chemistry tools has been instrumental in understanding the electronic properties and reactivity of this compound. Quantum mechanical calculations have revealed that the conjugated system within the molecule plays a crucial role in stabilizing its electronic structure. This insight has guided researchers in designing analogs with enhanced biological activity and selectivity.

Moreover, this compound has shown promise in materials science as a precursor for advanced materials such as coordination polymers and metal organic frameworks (MOFs). Its ability to act as a ligand for metal ions makes it an attractive candidate for constructing porous materials with applications in gas storage and catalysis.

In conclusion, CAS No. 533870-62-1, or N-5-(3,5-dimethoxyphenyl)-1,3,4-Oxadiazol-Yl, stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers in drug discovery and materials development. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in advancing modern science.